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Compound of Interest

Compound Name: Physcion 8-glucoside

Cat. No.: B150473

Introduction

Physcion 8-O-f-D-glucopyranoside, a naturally occurring anthraquinone glycoside, has
garnered significant interest within the scientific community for its potential therapeutic
properties, including anti-inflammatory and anti-cancer activities.[1] A fundamental
understanding of its physicochemical properties, particularly its solubility in various solvents, is
paramount for researchers in drug discovery and development. This technical guide provides a
comprehensive overview of the solubility of Physcion 8-glucoside, offering a blend of
available quantitative data, qualitative assessments, and the underlying chemical principles
that govern its behavior in different solvent systems. Furthermore, this guide details a
standardized experimental protocol for determining its solubility, empowering researchers to
generate precise and reliable data in their own laboratories.

Chemical Structure and its Influence on Solubility

Physcion 8-glucoside is comprised of a lipophilic aglycone, physcion, and a hydrophilic
glucose moiety attached via a glycosidic bond. This amphipathic nature is the primary
determinant of its solubility characteristics.

e The Aglycone: Physcion: The physcion core, an anthraquinone derivative, is a largely
nonpolar, planar molecule. This structure contributes to its poor solubility in aqueous
solutions.[2] Physcion itself is practically insoluble in water.[2]
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e The Glycosidic Moiety: Glucose: The attachment of a glucose molecule introduces multiple
hydroxyl groups, significantly increasing the molecule's polarity and its capacity for hydrogen
bonding. This glycosylation is a key factor in enhancing the agqueous solubility of the
compound compared to its aglycone.[3] Generally, glycosylation improves the water solubility
of anthraquinones.

The interplay between the hydrophobic aglycone and the hydrophilic sugar dictates the overall
solubility of Physcion 8-glucoside. While the glucose unit enhances water solubility, the bulky,
nonpolar physcion moiety limits it, resulting in a compound that is generally described as
slightly soluble in water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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